N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide

• Molecular Formula: C19H21F2N3O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C19H21F2N3O/c20-15-5-1-3-7-17(15)22-19(25)9-10-23-11-13-24(14-12-23)18-8-4-2-6-16(18)21/h1-8H,9-14H2,(H,22,25)
• InChI Key: ZNBQFFOQYNKMNF-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)C3=CC=CC=C3F

Description

N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide, also known as FP1, is a chemical compound that has been widely studied for its potential as a therapeutic agent. FP1 belongs to the class of compounds known as piperazine derivatives, which have been shown to have a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In

Scientific Research Applications

Synthesis and Pharmacological Properties

• Synthesis and Anticonvulsant Activity : A study by Kamal et al. (2013) discussed the synthesis of N-(2-benzoylbenzofuran-3-yl)-3-(4-(2-fluorophenyl)piperazin-1-yl) propanamide analogs, demonstrating significant anticonvulsant activity in both maximal electroshock seizure (MES) and subcutaneous metrazol (scMET) seizure tests (Kamal et al., 2013).

• Discovery of Novel Agonists : Research by Westaway et al. (2009) identified a novel small molecule motilin receptor agonist, exhibiting promising pharmacokinetic profiles and agonist activity in gastrointestinal transit models (Westaway et al., 2009).

Therapeutic Applications

• Antitumor Activity : Naito et al. (2005) synthesized novel pyrimidinyl pyrazole derivatives, including 3-fluoro-5-substituted phenylpiperazinyl compounds, which showed potent cytotoxicity and antitumor activity against human carcinoma cells (Naito et al., 2005).

• Neuroleptic Properties : Hino et al. (1988) evaluated 3-phenyl-2-(1-piperazinyl)-5H-1-benzazepines for neuroleptic activity, finding that compounds with 4-fluoro substituents in the 3-phenyl group had neuroleptic-like activity (Hino et al., 1988).

Catalytic Synthesis and Analysis

• Catalytic Synthesis : A study by Shakhmaev et al. (2016) described the catalytic synthesis of Flunarizine, a calcium channel blocker, using N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide as a key intermediate (Shakhmaev et al., 2016).

• Analysis of Degradation Products : El-Sherbiny et al. (2005) developed a method for the separation of Flunarizine and its degradation products using micellar liquid chromatography, demonstrating its application in analyzing pharmaceutical formulations (El-Sherbiny et al., 2005).